AbstractThe results of numerical solution of the problem of supersonic flow past a symmetric blunt fin mounted on a plate along which the boundary layer is developed are given. The initial formulation of the problem is based on the computational and experimental investigation by Tutty et al. (2013) in which the laminar flow regime was studied for the fin perpendicular to the plate at the free-stream Mach number equal to 6.7. Earlier, the authors have shown (2020) that under these conditions there exist two stable solutions of the problem. These solutions correspond to the metastable states of flow with different configurations of the vortex structure and different patterns of local heat transfer. In present study, the influence of a low sweep angle of the blunt leading edge on the vortex structure in the separation region, local heat transfer, and the possibility of obtaining a dual solution are investigated. The bifurcation diagrams that determine the location of the center of main horseshoe vortex in the plane of symmetry and the length of separation domain as a function of the skew angle are presented for two solutions.

AbstractThe effect of positive thermodiffusion of colloidal particles under convection of magnetic fluids in connected vertical channels of 3.2 × 3.2 mm2 square cross-section and height 50 mm heated from below is analyzed. Below the critical Rayleigh number, particle thermophoresis in vertical generates unstable density stratification in fluid at rest. This leads to rapid bursts (~1 min) of concentration convection arising periodically (~4 h). Under developed convection, above the critical Rayleigh number particle thermophoresis in horizontal direction generates concentration inhomogeneities in the neighborhood of the channel walls and provokes convective flow instability that leads to the periodic change (~1 h) in the direction of convective stream. The reasons of the oscillatory instability of mechanical equilibrium observed experimentally at positive sign of the Soret coefficient are discussed.

AbstractThe results of numerical study of relaxation processes in oxygen at high temperatures are presented. Collisions of particles (atoms and molecules) are described by the molecular dynamics methods based on trajectory calculations within the framework of classical mechanics. A complex of programs for calculating the relaxation processes in mixtures of high-temperature gases involving internal modes that describe rotational and vibrational motions in molecules and molecular dissociation and atomic recombination in the presence of a third body is described. The relaxation process is described with reference to variation in the parameters in a mixture of atomic and molecular oxygen with various initial temperatures of the translational and internal modes. The results of calculations of the structure of shock wave in oxygen with the maximum translational temperature on the front higher than 5000–11 000 K are given. The results obtained are compared with experimental data.

AbstractThe effect of confinement of flow over the transversal coordinate on cross flow past a circular cylinder at the Reynolds numbers from 40 to 255 (based on the cylinder diameter and the undisturbed flow velocity) is studied numerically and experimentally. In the experiments, the cylinder was located in a rectangular channel and, in the case of numerical simulation, three types of the boundary conditions, namely, the periodic boundary conditions and the slip and no-slip conditions were imposed on the side walls confining the flow. Particular attention is concentrated on the vertical flow structure in the cylinder wake. It is shown that spiral vortices that travel in the plane of symmetry of the channel are formed only in the case of no-slip boundary conditions in the region of junction of the cylinder and the side walls. Under their interaction, vortex clusters are formed in the center of channel and some indications to flow turbulization can be observed in the wake. Under the periodic boundary conditions and the slip conditions on the side walls, there are no spiral vortices and, in the Re range from 200 to 250, the A and B modes of three-dimensional instability and turbulence transition are implemented in the cylinder wake. The effect of the channel width and the type of boundary conditions on the side walls on the vortex wake structure behind the cylinder and integral flow parameters is estimated.

AbstractThe results of testing correlation dependences that are intended to compute the convective and radiative heating of space capsules based on the example of the heating of the Fire-II, Apollo-4, and Stardust spacecraft, for which there are experimental data and a considerable number of calculation data of other authors, are presented. For the individual points of the entry trajectories of the Stardust and Fire-II space capsules, the calculations of the radiative gas dynamics are performed by the specially developed NERAT(2D)+ASTEROID two- and three-dimensional computer codes. The presented correlation dependences and NERAT(2D)+ASTEROID computer codes are used for prognostic calculations of the aerothermodynamics of future large-scale spacecraft. The reasons for the divergence of calculation data are discussed.

AbstractThe lift airfoils close to the airfoils optimal with respect to the critical Mach numbers М* of two-dimensional bodies optimal with respect to М* are constructed using the direct method. Their almost zero wave drag coefficients сх remain the same not only at the free-stream Mach numbers М0 which are lower than М* but also at М0 perceptibly higher than М*. These new lift airfoils differ from the supercritical lift airfoils whose сх grow extremely rapidly when М0 becomes higher than the designed values. At identical thicknesses and М0 = М* the supercritical lift airfoils implement the greater lift coefficients су. However, due to the difference in the behavior of сх at М0 which are higher than the designed ones, the lift-drag ratio of the supercritical airfoils can become lower for the ratio of су not to сх, but even to the coefficient of total drag.

AbstractThe evolution of a viscous conducting fluid flow on a rotating plate in the presence of a magnetic field is studied. The analytical solution of the three-dimensional time-dependent magnetohydrodynamics equations is found. In this case, the full magnetic induction equation is used, i.e., both the dissipation effect and the energy dissipation as a result of the electric current flow are taken into account. The fluid, together with the bounding plane, rotates as a whole at a constant angular velocity about a direction not perpendicular to the plane. The velocity field and the induced magnetic field in the flow of viscous electrically conducting fluid that occupies a half-space bounded by a flat wall are determined. The motion of wall is considered in a series of particular cases. Based on the results obtained, the individual structures of the near-wall boundary layers are investigated

AbstractThe surface gravity-capillary waves on deep water with constant vorticity in the region bounded by the free surface and the infinitely deep plane bottom are considered. A nonlinear Schrödinger equation is derived from a system of exact nonlinear integro-differential equations in conformal variables written in the implicit form taking into account surface tension. In deriving the nonlinear Schrödinger equation, the role of the mean flow is taken into account. The nonlinear Schrödinger equation is investigated for modulation instability. A soliton solution of the nonlinear Schrödinger equation that represents a soliton of the “ninth wave” type is obtained.

AbstractA numerical study on the rotary oscillating cylinder subjected to a free stream has been conducted. Two-dimensional direct numerical simulations have been performed using the spectral/hp element method implemented in the Nektar++ source code. The numerical simulations have been conducted at low values of the Reynolds number of 200. This paper focuses on three characteristics of flow: the hydrodynamic forces exerted on the cylinder, the wake patterns behind the cylinder, and the lock on phenomenon. The numerical simulations on the rotary oscillating cylinder have been performed over the extensive range of non-dimensional forcing frequency, from 0.2 to 5 and two different values of the cylinder oscillation amplitude equal to 2π/3 and 5π/3. It was observed that increase in the oscillation amplitude greatly influences the wake pattern and the lock on phenomenon. It was found that a more than double increase in the cylinder oscillation amplitude produces a significant increase in the maximum mean drag and the fluctuating lift. The influence of the forcing frequency and oscillation amplitude on the drag and lift has been quantified. Furthermore, the effect of the forcing frequency and oscillation amplitude on the cylinder wake has been thoroughly analyzed.

AbstractThe mathematical model and the method of its approximate analysis dealing with flows induced by a traveling magnetic field in a channel occupied by non-magnetic fluid with an embedded ferrofluid drop are proposed. One of the ends of the channel is assumed to be closed (thrombotic). The aim of the study is to develop the scientific basis for magnetically induced intensification of drug transport through thrombosed blood vessels.